molecular formula C15H14FN3S B8278948 2-(1-Methyl-1H-indazol-5-ylsulfanyl)-5-fluorobenzylamine

2-(1-Methyl-1H-indazol-5-ylsulfanyl)-5-fluorobenzylamine

Cat. No. B8278948
M. Wt: 287.4 g/mol
InChI Key: BNIRQAKUALOSKX-UHFFFAOYSA-N
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Description

2-(1-Methyl-1H-indazol-5-ylsulfanyl)-5-fluorobenzylamine is a useful research compound. Its molecular formula is C15H14FN3S and its molecular weight is 287.4 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C15H14FN3S

Molecular Weight

287.4 g/mol

IUPAC Name

[5-fluoro-2-(1-methylindazol-5-yl)sulfanylphenyl]methanamine

InChI

InChI=1S/C15H14FN3S/c1-19-14-4-3-13(7-11(14)9-18-19)20-15-5-2-12(16)6-10(15)8-17/h2-7,9H,8,17H2,1H3

InChI Key

BNIRQAKUALOSKX-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)SC3=C(C=C(C=C3)F)CN)C=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of compound (4r), (0.43 g, 1.5 mmol) in MeOH (30 mL) was purged with nitrogen and treated with Pd(OH)2/C catalyst (15% wt, 280 mg, 0.3 mmol) followed by concentrated HCl (0.38 mL, 4.6 mmol). After purging more with nitrogen, a hydrogen-filled balloon was placed on top of the flask. After stirring at room temperature for 18 hours, the LC showed no more starting material. Next, K2CO3 (0.5 g) was added. The catalyst was filtered through a plug of silicagel/celite/sand and washed with CHCl3/Et3N and the solvent was removed under reduced pressure. The resulting pale yellow foam (5r), (0.43 g, 87% isolated yield) was stored under a nitrogen atmosphere. MS (ESI) m/z 287.9 (M+H)+.
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0.43 g
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30 mL
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0.38 mL
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0 (± 1) mol
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